Cas no 848736-63-0 (2-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo4,5-bquinoxaline)

• Product Name: 2-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo4,5-bquinoxaline
• CAS No: 848736-63-0
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 5438018
• Update Time: 2025-05-22

2-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-3-prop-2-enylimidazo[4,5-b]quinoxaline
• 2-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo4,5-bquinoxaline

• Inchi： 1S/C19H16N4O/c1-3-12-23-18(13-8-10-14(24-2)11-9-13)22-17-19(23)21-16-7-5-4-6-15(16)20-17/h3-11H,1,12H2,2H3
• InChI Key： DOUNZACGOPZDNA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N=C(C3=CC=C(OC)C=C3)N(CC=C)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo4,5-bquinoxaline

2-(4-Methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo[4,5-b]quinoxaline: A Comprehensive Overview

2-(4-Methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo[4,5-b]quinoxaline, also known by its CAS Registry Number CAS No. 848736-63-0, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazoquinoxalines, which are known for their potential applications in drug discovery and materials science. The molecule features a fused imidazole and quinoxaline ring system, with substituents at specific positions that contribute to its unique chemical properties and biological activity.

The synthesis of 2-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo[4,5-b]quinoxaline involves a multi-step process that typically includes condensation reactions and cyclization. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures, often utilizing catalytic systems or microwave-assisted techniques to enhance reaction yields and selectivity. The presence of a methoxy group at the 4-position of the phenyl ring introduces electron-donating effects, which can influence the compound's reactivity and stability. Similarly, the propenyl group attached to the imidazole ring adds flexibility to the molecule, potentially enhancing its ability to interact with biological targets.

Research into the biological activity of CAS No. 848736-63-0 has revealed promising results in various pharmacological assays. For instance, studies have demonstrated its potential as an anticancer agent by targeting specific signaling pathways involved in tumor growth and metastasis. The compound has shown selective cytotoxicity against cancer cell lines while exhibiting lower toxicity towards normal cells, making it a candidate for further preclinical evaluation. Additionally, investigations into its anti-inflammatory properties suggest that it may modulate key inflammatory mediators, offering potential therapeutic benefits in chronic inflammatory diseases.

The structural versatility of 2-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo[4,5-b]quinoxaline has also led to its exploration in other areas such as materials science. Its aromatic system and heterocyclic framework make it a suitable candidate for applications in organic electronics, particularly as a component in light-emitting diodes (LEDs) or photovoltaic materials. Recent studies have highlighted its ability to act as an electron transport layer due to its favorable electronic properties and high thermal stability.

In terms of toxicity and safety profiles, preliminary studies indicate that CAS No. 848736-63-0 exhibits low acute toxicity in animal models. However, further long-term toxicity studies are required to fully assess its safety for human use. Regulatory agencies emphasize the importance of thorough toxicological evaluations for compounds intended for therapeutic applications, ensuring that their benefits outweigh potential risks.

In conclusion, 2-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazo[4,5-b]quinoxaline represents a valuable addition to the arsenal of bioactive compounds under investigation for diverse applications. Its unique structure, coupled with recent advances in synthetic methods and biological evaluations, positions it as a promising candidate for future drug development and materials innovation.